Cas no 1808406-93-0 ([(2R,3S)-2-[4-fluoro-3-(trifluoromethyl)phenyl]oxan-3-yl]methanol)
[(2R,3S)-2-[4-fluoro-3-(trifluoromethyl)phenyl]oxan-3-yl]methanol Chemical and Physical Properties
Names and Identifiers
-
- 2-[4-fluoro-3-(trifluoromethyl)phenyl]oxan-3-yl]methanol, trans
- [(2R,3S)-2-[4-fluoro-3-(trifluoromethyl)phenyl]oxan-3-yl]methanol
-
- MDL: MFCD30497642
- Inchi: 1S/C13H14F4O2/c14-11-4-3-8(6-10(11)13(15,16)17)12-9(7-18)2-1-5-19-12/h3-4,6,9,12,18H,1-2,5,7H2/t9-,12-/m0/s1
- InChI Key: RGUIJYBLICISDK-CABZTGNLSA-N
- SMILES: [C@@H]1(C2=CC=C(F)C(C(F)(F)F)=C2)OCCC[C@H]1CO
[(2R,3S)-2-[4-fluoro-3-(trifluoromethyl)phenyl]oxan-3-yl]methanol Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-213193-1g |
[(2R,3S)-2-[4-fluoro-3-(trifluoromethyl)phenyl]oxan-3-yl]methanol, trans |
1808406-93-0 | 1g |
$1343.0 | 2023-09-16 | ||
| Enamine | EN300-213193-5g |
[(2R,3S)-2-[4-fluoro-3-(trifluoromethyl)phenyl]oxan-3-yl]methanol, trans |
1808406-93-0 | 5g |
$3894.0 | 2023-09-16 | ||
| Enamine | EN300-213193-10g |
[(2R,3S)-2-[4-fluoro-3-(trifluoromethyl)phenyl]oxan-3-yl]methanol, trans |
1808406-93-0 | 10g |
$5774.0 | 2023-09-16 | ||
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBTEN11242-100MG |
[(2R,3S)-2-[4-fluoro-3-(trifluoromethyl)phenyl]oxan-3-yl]methanol |
1808406-93-0 | 95% | 100MG |
¥ 1,478.00 | 2023-04-14 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBTEN11242-250MG |
[(2R,3S)-2-[4-fluoro-3-(trifluoromethyl)phenyl]oxan-3-yl]methanol |
1808406-93-0 | 95% | 250MG |
¥ 2,362.00 | 2023-04-14 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBTEN11242-500MG |
[(2R,3S)-2-[4-fluoro-3-(trifluoromethyl)phenyl]oxan-3-yl]methanol |
1808406-93-0 | 95% | 500MG |
¥ 3,933.00 | 2023-04-14 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBTEN11242-1G |
[(2R,3S)-2-[4-fluoro-3-(trifluoromethyl)phenyl]oxan-3-yl]methanol |
1808406-93-0 | 95% | 1g |
¥ 5,900.00 | 2023-04-14 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBTEN11242-5G |
[(2R,3S)-2-[4-fluoro-3-(trifluoromethyl)phenyl]oxan-3-yl]methanol |
1808406-93-0 | 95% | 5g |
¥ 17,701.00 | 2023-04-14 | |
| Enamine | EN300-318009-0.05g |
rac-[(2R,3S)-2-[4-fluoro-3-(trifluoromethyl)phenyl]oxan-3-yl]methanol |
1808406-93-0 | 95% | 0.05g |
$266.0 | 2023-04-26 | |
| Enamine | EN300-318009-0.1g |
rac-[(2R,3S)-2-[4-fluoro-3-(trifluoromethyl)phenyl]oxan-3-yl]methanol |
1808406-93-0 | 95% | 0.1g |
$396.0 | 2023-04-26 |
[(2R,3S)-2-[4-fluoro-3-(trifluoromethyl)phenyl]oxan-3-yl]methanol Related Literature
-
Christopher B. Rodell,Christopher B. Highley,Minna H. Chen,Neville N. Dusaj,Chao Wang,Lin Han,Jason A. Burdick Soft Matter, 2016,12, 7839-7847
-
Jason Y. C. Lim,Yong Yu,Guorui Jin,Kai Li,Yi Lu,Jianping Xie Nanoscale Adv., 2020,2, 3921-3932
-
Domenico Lombardo,Gianmarco Munaò,Pietro Calandra,Luigi Pasqua,Maria Teresa Caccamo Phys. Chem. Chem. Phys., 2019,21, 11983-11991
-
Kevin M. Koo,Abu Ali Ibn Sina,Laura G. Carrascosa,Muhammad J. A. Shiddiky Analyst, 2014,139, 6178-6184
Additional information on [(2R,3S)-2-[4-fluoro-3-(trifluoromethyl)phenyl]oxan-3-yl]methanol
Professional Introduction to [(2R,3S)-2-[4-fluoro-3-(trifluoromethyl)phenyl]oxan-3-yl]methanol (CAS No. 1808406-93-0)
[(2R,3S)-2-[4-fluoro-3-(trifluoromethyl)phenyl]oxan-3-yl]methanol, identified by the CAS number 1808406-93-0, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to a class of molecules characterized by its chiral oxane ring and a fluorinated aromatic substituent, which together contribute to its unique pharmacological properties. The structural features of this molecule make it a promising candidate for further investigation in drug discovery and development.
The structure of [(2R,3S)-2-[4-fluoro-3-(trifluoromethyl)phenyl]oxan-3-yl]methanol is meticulously designed to interact with biological targets in a highly specific manner. The presence of the fluoro group at the para position of the aromatic ring enhances lipophilicity while modulating metabolic stability, a common strategy in modern drug design. Additionally, the trifluoromethyl group at the meta position introduces additional electronic and steric effects, influencing both binding affinity and selectivity. These modifications are critical for optimizing pharmacokinetic profiles and minimizing off-target effects.
In recent years, there has been a surge in research focused on chiral auxiliaries and ligands that can selectively modulate biological pathways. The (2R,3S) configuration of the oxane ring in this compound suggests that it may exhibit enantioselective interactions with certain enzymes or receptors. Such selectivity is highly desirable in drug development, as it can lead to improved therapeutic efficacy while reducing side effects. The oxane ring itself is a well-known scaffold in medicinal chemistry due to its ability to mimic the conformation of natural substrates, thereby facilitating tight binding to biological targets.
Current research in the field of fluorinated heterocycles has highlighted their potential as bioisosteric replacements for hydrogen atoms or other functional groups. The fluoro group, in particular, is known for its ability to enhance metabolic stability and binding affinity. In the context of [(2R,3S)-2-[4-fluoro-3-(trifluoromethyl)phenyl]oxan-3-yl]methanol, the fluorine atom at position 4 of the aromatic ring likely contributes to these desirable properties. Furthermore, the trifluoromethyl group, which is electron-withdrawing and sterically bulky, can further refine the pharmacophore by influencing both electronic distribution and spatial orientation.
One of the most compelling aspects of this compound is its potential application in the development of novel therapeutic agents. The combination of chiral stereocenters, fluorinated aromatic rings, and an alcohol moiety creates a versatile scaffold that can be further modified to target specific disease pathways. For instance, derivatives of this compound have shown promise in inhibiting enzymes involved in inflammatory responses or cancer progression. The precise arrangement of functional groups allows for fine-tuning of pharmacological properties, making it an attractive candidate for structure-based drug design.
The synthesis of [(2R,3S)-2-[4-fluoro-3-(trifluoromethyl)phenyl]oxan-3-yl]methanol presents unique challenges due to its complex stereochemistry and sensitive functional groups. Advanced synthetic methodologies are required to achieve high enantiomeric purity and yield. Techniques such as asymmetric hydrogenation or enzymatic resolution have been explored to construct the chiral oxane ring with high fidelity. Additionally, protecting group strategies must be employed to safeguard reactive sites during multi-step synthesis.
Recent advances in computational chemistry have enabled researchers to predict and optimize the properties of complex molecules like this one before experimental synthesis begins. Molecular modeling studies have been instrumental in understanding how structural modifications influence binding affinity and selectivity. By leveraging computational tools, scientists can rapidly screen potential derivatives and identify those most likely to exhibit desirable pharmacological properties.
The potential applications of [(2R,3S)-2-[4-fluoro-3-(trifluoromethyl)phenyl]oxan-3-yl]methanol extend beyond traditional small-molecule drug discovery. Its unique structural features make it suitable for use as a building block in larger libraries or as an intermediate in more complex synthetic pathways. Additionally, its chiral nature suggests that it could be employed in racemic mixtures where enantiopurity is not critical but stereochemical diversity is desired.
In conclusion, [(2R,3S)-2-[4-fluoro-3-(trifluoromethyl)phenyl]oxan-3-yl]methanol (CAS No. 1808406-93-0) represents a significant advancement in pharmaceutical chemistry due to its intricate structure and promising pharmacological profile. The combination of stereochemistry, fluorinated aromatic rings, and alcohol functionality creates a versatile scaffold with broad applications in drug discovery and development. As research continues to uncover new therapeutic targets and synthetic methodologies, compounds like this one will undoubtedly play a crucial role in shaping the future of medicine.
1808406-93-0 ([(2R,3S)-2-[4-fluoro-3-(trifluoromethyl)phenyl]oxan-3-yl]methanol) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)